Cas no 140227-15-2 (1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-)

• Product Name: 1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-
• CAS No: 140227-15-2
• MF: C₁₈H₁₈N₂O
• MW: 278.348324298859
• CID: 1285529
• PubChem ID: 71343223
• Update Time: 2025-04-20

1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-
• 2-(3,5-dimethylphenyl)-5-(4-ethylphenyl)-1,3,4-oxadiazole
• 2-(3,5-dimethyl)phenyl-5-(4-ethyl)phenyl-1,3,4-oxadiazole
• 140227-15-2
• DTXSID90769851

• Inchi： 1S/C18H18N2O/c1-4-14-5-7-15(8-6-14)17-19-20-18(21-17)16-10-12(2)9-13(3)11-16/h5-11H,4H2,1-3H3
• InChI Key： QEFJFLBZOGUGEY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)CC)=NN=C1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 278.14204
• Monoisotopic Mass: 278.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92